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Compound Name: o-Bromophenyl propionate
CAS No.: 23600-76-2
Cat. No.: B1617096
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For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the physical properties of o-bromophenyl
propionate, with a primary focus on its melting and boiling points. Designed for professionals
in research and development, this document synthesizes available data with established
scientific principles to offer a practical and in-depth resource.

Introduction: Understanding the Significance of
Physical Properties

In the realm of drug development and chemical synthesis, a thorough understanding of a
compound's physical properties is paramount. These characteristics, including melting and
boiling points, dictate critical parameters for purification, formulation, and storage. o-
Bromophenyl propionate, a halogenated aromatic ester, presents a unique set of properties
that are crucial for its application as a potential intermediate in the synthesis of novel
pharmaceutical agents and other fine chemicals. The precise location of the bromine atom on
the phenyl ring (ortho, in this case) significantly influences its physical behavior compared to its
meta and para isomers, impacting everything from reaction kinetics to crystal lattice energy.
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Core Physical Properties of o-Bromophenyl
Propionate

Precise, experimentally determined data for the melting and boiling points of o-bromophenyl
propionate (CAS No. 23600-76-2) are not readily available in publicly accessible databases.
This is not uncommon for specialized chemical intermediates. However, we can refer to data
for the closely related para-isomer and employ predictive models to establish a reliable working
range for this compound.

Data for p-
Predicted/Estimate = Bromophenyl
Property ) Notes
d Value propionate (CAS

No. 23600-77-3)[1]

The ortho-isomer is
expected to have a
) ) ) different melting point
Melting Point Not available 11.6 °C o ]
due to variations in
crystal packing

efficiency.

Boiling points of ortho
and para isomers are
often similar, but
Boiling Point Not available 137 °C at 17 Torr differences can arise
from variations in
dipole moment and

intermolecular forces.

Isomers share the
Molecular Formula CoHoBrO2[2] CoHoBro:z same molecular

formula.

Isomers share the
Molecular Weight 229.07 g/mol 229.07 g/mol same molecular
weight.
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A Note on Data Integrity: The absence of extensive experimental data for o-bromophenyl
propionate underscores the importance of empirical determination for any critical application.
The provided data for the para-isomer serves as a valuable point of reference but should not
be used as a direct substitute.

Experimental Determination of Physical Properties:
A Methodological Approach

To ensure the highest degree of accuracy, the following standard laboratory procedures are
recommended for the determination of the melting and boiling points of o-bromophenyl
propionate.

Workflow for Physical Property Determination
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Caption: Workflow for the synthesis, purification, and physical property determination of a
chemical compound.

Melting Point Determination (Capillary Method)

The capillary method is a standard and reliable technique for determining the melting point of a
solid organic compound.

Protocol:

Sample Preparation: Ensure the o-bromophenyl propionate sample is anhydrous and
finely powdered.

e Capillary Tube Loading: Pack a small amount of the sample into a capillary tube, ensuring a
sample height of 2-3 mm.

o Apparatus Setup: Place the capillary tube in a calibrated melting point apparatus.

e Heating: Heat the sample rapidly to about 15-20°C below the expected melting point (based
on the para-isomer or predicted values). Then, reduce the heating rate to 1-2°C per minute.

o Observation: Carefully observe the sample. Record the temperature at which the first drop of
liquid appears (the onset of melting) and the temperature at which the entire sample
becomes a clear liquid (the completion of melting). This range is the melting point.

Boiling Point Determination (Distillation Method)

For an accurate boiling point, a simple distillation is a suitable method, especially if purification
of the sample is also required.

Protocol:

o Apparatus Setup: Assemble a simple distillation apparatus using a round-bottom flask, a
condenser, a thermometer, and a receiving flask.

» Sample and Boiling Chips: Place the o-bromophenyl propionate sample and a few boiling
chips into the distillation flask.
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Heating: Gently heat the flask.

Vapor Condensation: As the liquid boils, the vapor will rise and condense in the condenser.
The thermometer bulb should be positioned so that it is fully immersed in the vapor phase.

Temperature Reading: The boiling point is the temperature at which the vapor temperature
stabilizes while the liquid is actively distilling. Record the atmospheric pressure at the time of
the measurement, as boiling point is pressure-dependent.

Synthesis and Handling of o-Bromophenyl
Propionate

Plausible Synthesis Route: Esterification of 2-
Bromophenol

A common and effective method for the synthesis of phenyl esters is the acylation of a phenol.

For o-bromophenyl propionate, this would involve the reaction of 2-bromophenol with

propionyl chloride.

Reaction Scheme:

Experimental Protocol:

In a fume hood, dissolve 2-bromophenol in a suitable anhydrous solvent (e.g.,
dichloromethane or diethyl ether).

Add a base, such as pyridine or triethylamine, to act as a scavenger for the hydrochloric acid
byproduct.

Cool the mixture in an ice bath.
Slowly add propionyl chloride dropwise to the stirred solution.

Allow the reaction to proceed to completion, monitoring by a suitable technique such as Thin
Layer Chromatography (TLC).
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» Upon completion, the reaction mixture is typically washed with dilute acid, water, and brine,
then dried over an anhydrous salt (e.g., sodium sulfate).

e The solvent is removed under reduced pressure, and the crude product is purified, for
instance, by vacuum distillation.

Safety and Handling

As with any brominated organic compound, appropriate safety precautions must be taken when
handling o-bromophenyl propionate.

o Personal Protective Equipment (PPE): Always wear safety goggles, chemical-resistant
gloves, and a lab coat.

o Ventilation: Work in a well-ventilated area, preferably a fume hood, to avoid inhalation of any
vapors.

o Storage: Store in a tightly sealed container in a cool, dry place away from incompatible
materials such as strong oxidizing agents and bases.

» Disposal: Dispose of chemical waste in accordance with local, state, and federal regulations.

While a specific Safety Data Sheet (SDS) for o-bromophenyl propionate is not widely
available, the safety profiles of similar compounds, such as other brominated phenyl esters,
suggest that it may cause skin and eye irritation.

Applications and Importance in Research and
Development

Aromatic esters, including o-bromophenyl propionate, are valuable intermediates in organic
synthesis. The presence of the bromine atom provides a reactive handle for further chemical
transformations, such as cross-coupling reactions (e.g., Suzuki, Heck, Sonogashira), which are
fundamental in the construction of complex molecular architectures. These reactions are
extensively used in the synthesis of pharmaceuticals, agrochemicals, and materials with novel
electronic properties.
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The propionate moiety can also influence the compound's biological activity or can be a
precursor to other functional groups. Therefore, o-bromophenyl propionate holds potential as
a key building block for the synthesis of a diverse range of target molecules in drug discovery
and materials science.

Conclusion

This technical guide has provided a detailed overview of the physical properties of o-
bromophenyl propionate, with a particular focus on its melting and boiling points. While
experimentally determined data for this specific isomer remains elusive, this document has
outlined reliable methodologies for their determination, provided a plausible synthetic route,
and discussed important safety and handling considerations. For professionals in the fields of
chemical research and drug development, a thorough understanding and empirical verification
of these fundamental properties are critical for the successful application of this and other novel
chemical entities.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 9/9 Tech Support


https://www.benchchem.com/product/b1617096?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1617096?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

